Cas no 2166859-47-6 (3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol)

• Product Name: 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol
• CAS No: 2166859-47-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5824583
• PubChem ID: 165530119
• Update Time: 2025-06-20

3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol
• EN300-1461238
• 2166859-47-6
• [3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-yl]methanol

• Inchi： 1S/C9H14N2O2/c1-7-8(5-12)4-11(10-7)9-2-3-13-6-9/h4,9,12H,2-3,5-6H2,1H3
• InChI Key： ODPADEHVBYHCBA-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(CO)C(C)=N1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol

Introduction to 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol (CAS No. 2166859-47-6)

3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol, identified by the CAS number 2166859-47-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core linked to an oxolane ring via a methylene group, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its presence in numerous bioactive molecules, including drugs and natural products. Pyrazoles exhibit a broad spectrum of biological activities, such as antiviral, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 3-position of the pyrazole ring further modulates its electronic and steric properties, enhancing its reactivity and potential interactions with biological targets.

The oxolan-3-yl substituent, derived from an epoxide ring, introduces additional conformational flexibility and potential for further functionalization. This structural feature allows for the exploration of diverse derivatives through chemical modifications, making it an attractive platform for medicinal chemistry investigations. The presence of both oxygen and carbon atoms in the oxolane ring contributes to the compound's ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The pyrazole ring's ability to interact with heme groups has also been explored, indicating potential applications in treating blood disorders.

In vitro studies have demonstrated that derivatives of this compound can modulate the activity of kinases and other signaling proteins. For instance, modifications at the methyl group or the oxolane ring have shown promising results in reducing inflammation by inhibiting NF-κB pathway activation. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in treating neurological disorders.

The synthesis of 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cycloaddition reactions between azomethine ylides and α-halo ketones to form the pyrazole core, followed by nucleophilic substitution reactions to introduce the oxolane ring. These synthetic strategies not only showcase the versatility of heterocyclic chemistry but also provide insights into optimizing yield and purity for large-scale production.

The pharmaceutical industry has been particularly interested in exploring analogs of this compound due to its perceived druggability. Structural modifications aimed at enhancing pharmacokinetic properties, such as solubility and metabolic stability, are ongoing areas of research. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches in designing libraries of related compounds for high-throughput screening.

Future directions in the study of 3-methyl-1-(oxolan-3-yl)-1H-pyrazol-4-ylmethanol include investigating its role in drug discovery through structure-based design principles. Advances in crystallography and spectroscopy techniques have provided detailed insights into how this molecule interacts with biological targets at an atomic level. These structural insights are critical for rationalizing observed biological activities and guiding the development of next-generation therapeutics.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural features present opportunities for designing novel polymers or catalysts with tailored properties. As research continues to uncover new functionalities, the versatility of 3-methyl-1-(oxolan-3-yll)-1H-pyrazol--4--ylmethanol is likely to expand even further.